Cas no 32415-92-2 ()
structure
Product Name:
CAS No:32415-92-2
MF:C5H5FS
MW:116.156603574753
CID:6647447
PubChem ID:21732092
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C5H5FS/c1-4-2-5(6)7-3-4/h2-3H,1H3
- InChI Key: HNONTTYMYIQGQV-UHFFFAOYSA-N
- SMILES: S1C(=CC(=C1)C)F
Computed Properties
- Exact Mass: 116.00959950g/mol
- Monoisotopic Mass: 116.00959950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.2Ų
Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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